Cas no 1805535-05-0 (Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate)

Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—difluoromethyl, fluoro, and methyl substituents—enhance its reactivity and stability, making it a versatile intermediate for constructing complex molecules. The electron-withdrawing properties of the fluorine atoms improve metabolic stability and bioavailability in drug development. The ester group at the 6-position allows for further functionalization, facilitating diverse synthetic pathways. This compound is particularly valuable in the design of bioactive molecules, offering precise control over physicochemical properties. Its high purity and well-defined structure ensure reproducibility in research and industrial applications.
Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate structure
1805535-05-0 structure
Product name:Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate
CAS No:1805535-05-0
MF:C9H8F3NO2
MW:219.160532951355
CID:4884049

Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate
    • Inchi: 1S/C9H8F3NO2/c1-4-7(10)5(8(11)12)3-6(13-4)9(14)15-2/h3,8H,1-2H3
    • InChI Key: JUZMBCTTWBQRCW-UHFFFAOYSA-N
    • SMILES: FC1C(C)=NC(C(=O)OC)=CC=1C(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 237
  • XLogP3: 2.2
  • Topological Polar Surface Area: 39.2

Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A029033728-1g
Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate
1805535-05-0 95%
1g
$2,779.20 2022-04-01
Alichem
A029033728-250mg
Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate
1805535-05-0 95%
250mg
$1,068.20 2022-04-01
Alichem
A029033728-500mg
Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate
1805535-05-0 95%
500mg
$1,769.25 2022-04-01

Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate Related Literature

Additional information on Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate

Exploring Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate (CAS No. 1805535-05-0): Properties, Applications, and Innovations

In the realm of specialty chemicals, Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate (CAS No. 1805535-05-0) has garnered significant attention for its unique structural features and versatile applications. This compound, characterized by its difluoromethyl and fluoro substituents, is a key intermediate in pharmaceutical and agrochemical synthesis. Its molecular formula, C9H8F3NO2, highlights its potential for fine-tuning bioactive molecules, making it a subject of interest for researchers exploring fluorinated pyridine derivatives.

The growing demand for fluorinated compounds in drug discovery and crop protection aligns with the rising popularity of Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate. Searches for terms like "fluorinated pyridine applications" and "CAS 1805535-05-0 uses" reflect industry curiosity. This compound’s stability and reactivity under mild conditions make it ideal for constructing complex molecules, addressing trends such as sustainable chemistry and green synthesis.

From a synthetic perspective, the difluoromethyl group in this compound enhances metabolic stability, a critical factor in pharmaceutical intermediates. Recent studies emphasize its role in developing kinase inhibitors and herbicide precursors, answering frequent queries like "how to synthesize fluorinated pyridines". Its methyl carboxylate moiety further enables facile derivatization, catering to modular drug design strategies.

Environmental and regulatory considerations are also pivotal. As industries shift toward eco-friendly fluorination methods, Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate stands out due to its efficient synthesis pathways and minimal waste generation. This aligns with searches for "green fluorination techniques 2024", underscoring its relevance in modern chemical innovation.

In conclusion, CAS 1805535-05-0 exemplifies the intersection of structural ingenuity and practical utility. Whether in agrochemical formulations or drug discovery pipelines, its multifaceted applications continue to inspire advancements. For researchers and manufacturers alike, this compound represents a cornerstone in the evolution of fluorine chemistry.

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